Nickel-62

• IUPAC Name: nickel-62
• InChI: InChI=1S/Ni/i1+3
• InChI Key: PXHVJJICTQNCMI-AKLPVKDBSA-N
• Canonical SMILES: [Ni]
• Isomeric SMILES: [62Ni]
• Molecular Formula: Ni
• DSSTOX Substance ID: DTXSID90930620
• Molecular Weight: 61.928345 g/mol
• CAS RN: 13981-81-2

Description

Nickel-62 is an isotope of nickel with 28 protons and 34 neutrons. It is a stable isotope and has the highest nuclear binding energy of any known isotope. This makes it an “end product” of many nuclear reactions throughout the universe and accounts for the high relative abundance of nickel.

Synthesis Analysis

Nickel nanoparticles (NiNPs) in the size range of 1–100 nm are synthesized by various methods for research and commercial applications. The synthesis techniques are classified into three main types, namely, top-down, bottom-up, and hybrids of top-down and bottom-up protocols including solvothermal, physical, and chemical approaches.

Chemical Reactions Analysis

Nickel metal is soluble in dilute acids such as HCl or dilute H2SO4 to form green color solution hexaaquanickel(II) ion ([Ni(H2O)6]2+) and hydrogen gas (H2). Nickel also reacts with carbon monoxide (CO) at normal conditions to form tetracarbonylnickel (0) ([Ni(CO)4]) complex.

Physical And Chemical Properties Analysis

Nickel-62 has a nuclear binding energy of 8.7946 MeV/nucleon. It is a stable isotope and has a mass of 61.928345 g/mol.

Scientific Research Applications

Neutron Studies on Amorphous Metal Structures

. The unique properties of Nickel-62 make it suitable for these types of studies, providing valuable insights into the properties and behaviors of amorphous metals.

Material Studies of High-Performance Steels

. Its unique properties allow researchers to better understand the characteristics of these steels, leading to improvements in their performance and durability.

Environmental Research

. Its unique properties can help in studying various environmental phenomena and contribute to our understanding of the environment.

Catalysts in Chemical Reactions

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Biomass Conversion

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Hydrogen Production

. This is a key area of research given the increasing importance of hydrogen as a clean energy source.

Electro Catalysis

. This involves the use of catalysts to enhance the rate of electrochemical reactions, a field with numerous potential applications.

CO2 Hydrogenation

. This process involves the conversion of carbon dioxide into useful fuels and chemicals, a critical area of research given the ongoing challenges of climate change and energy security.

Mechanism of Action

Target of Action

Nickel-62 is an isotope of nickel, having 28 protons and 34 neutrons . It is a stable isotope with the highest binding energy per nucleon of any known nuclide . The primary targets of Nickel-62 are nuclear reactions, including neutron capture reactions .

Mode of Action

Nickel-62 interacts with its targets through nuclear reactions. Its high binding energy makes it an “end product” of many nuclear reactions . The mode of action of Nickel-62 is primarily through its involvement in these nuclear reactions.

Biochemical Pathways

Nickel plays a central role in biology as a cofactor in a wide variety of enzymes . These enzymes catalyze a variety of remarkable chemical reactions. The biology of nickel encompasses many components beyond the enzymes themselves, including multiple types of membrane transporters, metallochaperones, and regulators, which are critical for maintaining and distributing healthy levels of nickel .

Result of Action

The high binding energy of Nickel-62 results in the highest energy release during the formation of this isotope . This energy release is a key result of the action of Nickel-62. Furthermore, the presence of Nickel-62 suggests that most nickel is produced in supernovas in the r-process of neutron capture .

Action Environment

The action of Nickel-62 is influenced by environmental factors such as the presence of other elements and physical conditions. For instance, the production of Nickel-62 is influenced by the conditions present in supernovas . Additionally, the use of Nickel-62 in research and niche applications, such as neutron studies on amorphous metal structures and material studies of high-performance steels, suggests that its action, efficacy, and stability can be influenced by the specific conditions of these environments .

Safety and Hazards

Nickel is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is associated with self-heating substances and mixtures, skin sensitization, carcinogenicity, and specific target organ toxicity - (repeated exposure). The primary target organs are the kidneys and lungs.

Future Directions

Nickel-62 and other nickel isotopes have a critical role in the global drive to a green and circular economy. They are used in numerous applications like electric vehicle batteries, medical implants, and stainless steel appliances. The effects of nickel on the environment and human health have been studied for over a century. We now adequately understand the hazards and can predict the risks from exposures to nickel during production and use.

Q & A

Q1: What makes Nickel-62 useful in nuclear physics research?

A: Nickel-62 is a stable isotope of nickel with a relatively high neutron capture cross-section. This characteristic makes it valuable for studying nuclear reactions and structure. For instance, researchers have investigated the mass-flow function of Nickel-62 in the 50 to 400 keV range using the T(p,n)He reaction as a neutron source []. This research contributes to our understanding of nuclear models and neutron interactions with matter.

Q2: How is Nickel-62 utilized in particle accelerator facilities?

A: Nickel-62 is employed in the production of exotic ion beams at facilities like iThemba LABS in South Africa []. Researchers synthesized nickelocene (NiCp2) incorporating Nickel-62 and successfully used it in an Electron Cyclotron Resonance Ion Source (ECRIS) to generate Nickel-62 beams. These beams are crucial for Coulomb excitation experiments, which provide insights into nuclear structure and properties.

Q3: Can you elaborate on the synthesis and characterization of Nickel-62 containing compounds for these applications?

A: Scientists successfully synthesized nickelocene (NiCp2) enriched with Nickel-62 for use in generating exotic ion beams []. The synthesis involved multiple steps and achieved yields ranging from 16% to 50%. Characterization techniques like X-ray diffraction (XRD), Fourier Transform Infrared (FT-IR) spectroscopy, and Proton Nuclear Magnetic Resonance (H NMR) confirmed the structure and bonding arrangements within the synthesized nickelocene complexes.

Q4: Beyond nuclear physics, has Nickel-62 found applications in other fields?

A: Indeed, Nickel-62 has proven valuable in spectroscopic studies. Researchers investigated the metal isotope shifts of a nickel thiomolybdate ion, [58Ni(92MoS4)2]2-, and its analogs containing Nickel-62 and Molybdenum-100 []. This research sheds light on the vibrational properties and bonding characteristics of these compounds, contributing to our understanding of metal-ligand interactions and their influence on spectroscopic behavior.